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Compound of Interest

Compound Name: Decidin

Cat. No.: B1670134 Get Quote

A comprehensive analysis of scientific and web databases reveals that the term "Decidin" does

not correspond to a singular, well-defined chemical entity. Instead, the query leads to a

collection of similarly named but chemically distinct compounds and even a digital platform,

highlighting a potential case of mistaken identity or a niche, non-standardized naming

convention. This situation makes it impossible to provide a specific technical guide on the

structural elucidation and biological activity of "Decidin" as requested.

The search for "Decidin" and its analogs has yielded several distinct possibilities, each with its

own unique scientific context:

Dermcidin (DCD): An antimicrobial peptide found in human sweat. Its processed forms,

DCD-1 and DCD-1L, are anionic peptides that exhibit antibacterial activity, notably against

Staphylococcus aureus. The mechanism of action involves the formation of ion channels in

bacterial membranes, a process dependent on the presence of zinc ions, which leads to

membrane depolarization and cell death[1].

Dercitin: A cytotoxic acridine alkaloid isolated from a marine sponge of the Dercitus species.

This violet-colored compound has demonstrated antitumor properties in vivo and inhibits the

proliferation of various cancer cell lines. Its biological activity is believed to stem from its

ability to intercalate into DNA, thereby disrupting DNA and RNA synthesis[2].

Decinine: While a specific compound named Decinine is mentioned in the context of

chemical synthesis, detailed information regarding its structural elucidation or biological
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activity is not readily available in the initial search results. One result points to a synthesis

method involving vanadium oxyfluoride[3].

Didemnin B: A depsipeptide isolated from a marine tunicate. It exhibits potent antiviral and

antitumor activities. Its mechanism of action involves the inhibition of protein synthesis, and

to a lesser extent, DNA synthesis[4].

Cinodine: A glycocinnamoylspermidine antibiotic that acts as an irreversible inhibitor of

bacterial DNA synthesis. It has been shown to bind directly to DNA[5].

Fidaxomicin (DIFICID®): A macrolide antibiotic used for the treatment of Clostridioides

difficile-associated diarrhea. It acts by inhibiting bacterial RNA polymerase[6].

Furthermore, the term "Decidim" also refers to a digital platform for citizen participation, which

is entirely unrelated to the field of chemistry or drug development[7][8].

Given the lack of a clear and singular subject for the requested technical guide, we are unable

to proceed with the generation of data tables, experimental protocols, and diagrams for

"Decidin." To fulfill the user's request, further clarification is necessary. We kindly ask the user

to provide a more specific identifier for the molecule of interest, such as:

Chemical Abstract Service (CAS) number

A specific publication or patent that describes the isolation or synthesis of "Decidin"

The biological source (e.g., plant, fungus, marine organism) from which "Decidin" was

isolated

The chemical class to which "Decidin" belongs (e.g., alkaloid, terpenoid, peptide)

Once a specific compound is identified, a detailed technical guide on its structural elucidation

and that of its analogs can be compiled as per the original request.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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